Cas no 350700-10-6 (<br>4-Acetyl-3-hydroxy-5-phenyl-1-(2-piperazin-1-yl-ethyl)-1,5-dihydro-pyrrol-2 -one)

• Product Name: <br>4-Acetyl-3-hydroxy-5-phenyl-1-(2-piperazin-1-yl-ethyl)-1,5-dihydro-pyrrol-2 -one
• CAS No: 350700-10-6
• MF: C₁₈H₂₃N₃O₃
• MW: 329.39352440834
• CID: 3060395
• PubChem ID: 2878533
• Update Time: 2025-08-03

<br>4-Acetyl-3-hydroxy-5-phenyl-1-(2-piperazin-1-yl-ethyl)-1,5-dihydro-pyrrol-2 -one Chemical and Physical Properties

Names and Identifiers

• <br>4-Acetyl-3-hydroxy-5-phenyl-1-(2-piperazin-1-yl-ethyl)-1,5-dihydro-pyrrol-2 -one
• BBL013137
• 4-acetyl-3-hydroxy-5-phenyl-1-(2-piperazin-1-ylethyl)-1,5-dihydro-2H-pyrrol-2-one
• AKOS000314570
• CS-0332677
• 350700-10-6
• SR-01000527393-1
• AG-205/13455093
• 4-acetyl-3-hydroxy-5-phenyl-1-[2-(piperazin-1-yl)ethyl]-1,5-dihydro-2H-pyrrol-2-one
• SR-01000527393
• 4-Acetyl-3-hydroxy-5-phenyl-1-(2-(piperazin-1-yl)ethyl)-1,5-dihydro-2H-pyrrol-2-one
• EU-0085644
• STK400212
• VS-03686
• CBMicro_038106
• 4-acetyl-3-hydroxy-5-phenyl-1-[2-(piperazin-1-yl)ethyl]-2,5-dihydro-1H-pyrrol-2-one
• 3-acetyl-4-hydroxy-2-phenyl-1-(2-piperazin-1-ylethyl)-2H-pyrrol-5-one
• 4-acetyl-3-hydroxy-5-phenyl-1-[2-(1-piperazinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one
• BIM-0038356.P001

• Inchi： 1S/C18H23N3O3/c1-13(22)15-16(14-5-3-2-4-6-14)21(18(24)17(15)23)12-11-20-9-7-19-8-10-20/h2-6,16,19,23H,7-12H2,1H3
• InChI Key： HANYVJWQPZBKGC-UHFFFAOYSA-N
• SMILES： OC1C(N(CCN2CCNCC2)C(C2C=CC=CC=2)C=1C(C)=O)=O

Computed Properties

• Exact Mass: 329.174
• Monoisotopic Mass: 329.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.9Ų

Additional information on <br>4-Acetyl-3-hydroxy-5-phenyl-1-(2-piperazin-1-yl-ethyl)-1,5-dihydro-pyrrol-2 -one

4-Acetyl-3-hydroxy-5-phenyl-1-(2-piperazin-1-yl-ethyl)-1,5-dihydro-pyrrol-2-one: A Comprehensive Overview

4-Acetyl-3-hydroxy-5-phenyl-1-(2-piperazin-1-yl-ethyl)-1,5-dihydro-pyrrol-2-one (CAS No. 350700-10-6) is a complex organic compound with a diverse range of applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a pyrrolidone ring system, a piperazine moiety, and several substituents that contribute to its functional properties. The molecule's structure is further defined by the presence of an acetyl group, a hydroxyl group, and a phenyl group, which collectively influence its chemical reactivity and biological activity.

The pyrrolidone core of this compound is a five-membered lactam ring, which is known for its stability and ability to form hydrogen bonds. This structural feature makes it a valuable component in various synthetic processes. The piperazine group attached to the ethyl chain introduces additional nitrogen atoms, enhancing the compound's ability to act as a ligand in coordination chemistry or as a component in drug delivery systems. Recent studies have highlighted the potential of piperazine-containing compounds in the development of novel antibiotics and anticancer agents.

The acetyl and hydroxyl groups present in the molecule play significant roles in its reactivity and solubility properties. The acetyl group contributes to the compound's lipophilicity, while the hydroxyl group enhances its ability to participate in hydrogen bonding. These properties make it an ideal candidate for use in drug design, particularly in the creation of bioisosteres or prodrugs that can improve pharmacokinetic profiles.

The phenyl group attached to the molecule adds aromaticity and increases the compound's stability under various conditions. This substitution pattern also influences the molecule's electronic properties, making it suitable for use in electronic materials or as a precursor in organic synthesis.

Recent advancements in synthetic chemistry have enabled more efficient methods for the preparation of this compound. Traditional approaches often involved multi-step synthesis with low yields, but modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have significantly improved both yield and purity. These innovations have made large-scale production more feasible, thereby expanding its application potential.

In terms of biological activity, 4-Acetyl-3-hydroxy-5-phenyl-1-(2-piperazin-1-yl-ethyl)-1,5-dihydro-pyrrol-2-one has shown promise in several areas. Preclinical studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease or Parkinson's disease. Additionally, research into its anti-inflammatory properties has revealed its potential utility in treating chronic inflammatory disorders.

Another area of interest lies in its application as a building block for more complex molecules. Its versatile structure allows for easy functionalization at multiple positions, enabling chemists to tailor its properties for specific applications. For instance, substitution at the hydroxyl or acetyl positions can lead to derivatives with enhanced bioavailability or selectivity towards particular biological targets.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. This knowledge is essential for ensuring sustainable practices during its production and disposal.

In conclusion, 4-Acetyl-3-hydroxy-5-PHENYL-PYRROLIDONE CAS NO 350700 10 6 stands out as a multifaceted compound with significant potential across various fields. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing modern science and technology.